Cas no 1343137-16-5 (1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE)

• Product Name: 1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE
• CAS No: 1343137-16-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 4590619
• PubChem ID: 63250798
• Update Time: 2025-06-11

1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE

• Inchi： 1S/C13H17N/c14-13(8-9-13)12-7-3-5-10-4-1-2-6-11(10)12/h1-2,4,6,12H,3,5,7-9,14H2
• InChI Key： FRLJGCKMOHNNEX-UHFFFAOYSA-N
• SMILES： C1(C2C3=C(C=CC=C3)CCC2)(N)CC1

Additional information on 1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE

Comprehensive Overview of 1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE (CAS No. 1343137-16-5)

1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE (CAS No. 1343137-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a tetrahydronaphthalene core fused with a cyclopropylamine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

The compound's CAS number 1343137-16-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its structural complexity and functional groups make it a valuable building block for designing novel therapeutics, especially in areas like central nervous system (CNS) disorders and metabolic diseases. Recent studies have explored its role in inhibiting specific protein-protein interactions, a hot topic in precision medicine and targeted therapy.

From a synthetic chemistry perspective, 1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE is often discussed in the context of stereoselective synthesis and chiral resolution. These techniques are critical for producing enantiomerically pure compounds, which are essential for pharmaceutical applications. The compound's cyclopropane ring is particularly noteworthy, as it introduces rigidity into molecular structures, potentially enhancing binding affinity to biological targets.

In agrochemical research, derivatives of this compound are being investigated for their potential as plant growth regulators or pest control agents. The tetrahydronaphthalene scaffold is known to interact with plant hormone pathways, making it a promising candidate for sustainable agriculture solutions. This aligns with the growing global demand for eco-friendly agrochemicals, a trending topic in both academic and industrial circles.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are frequently analyzed in drug-likeness assessments. These parameters are crucial for predicting absorption, distribution, metabolism, and excretion (ADME) profiles—a key consideration in pharmacokinetic optimization. Computational chemists often use molecular docking simulations to study how this compound interacts with biological macromolecules, leveraging advances in artificial intelligence-driven drug design.

Quality control of 1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE typically involves advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity standards required for research and development applications. The CAS 1343137-16-5 registry provides essential reference data for these analytical procedures.

Recent patent literature reveals growing interest in this compound's derivatives for neuroprotective applications, particularly in addressing oxidative stress-related conditions. This connects with current health trends focusing on anti-aging and neurodegenerative disease prevention. The compound's potential to cross the blood-brain barrier makes it particularly interesting for CNS drug development.

From a commercial perspective, suppliers of 1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE often highlight its availability in various enantiomeric forms and salt derivatives, catering to diverse research needs. The compound's shelf stability and solubility profiles are frequently optimized for specific applications, demonstrating the customization potential in fine chemical manufacturing.

Environmental considerations are increasingly important in chemical research, and this compound is being evaluated for its biodegradability and eco-toxicological profile. Such studies align with the principles of green chemistry and the pharmaceutical industry's push toward sustainable manufacturing practices. This aspect resonates with current discussions about corporate environmental responsibility in the chemical sector.

In summary, 1-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CYCLOPROPAN-1-AMINE (CAS No. 1343137-16-5) represents a fascinating case study in modern medicinal chemistry. Its structural features, synthetic versatility, and potential biological activities make it a compound of continuing interest across multiple scientific disciplines. As research progresses, we can anticipate new discoveries about its applications in addressing some of today's most pressing health and agricultural challenges.